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Compound of Interest

Compound Name: Temephos

Cat. No.: B1682015

Audience: Researchers, scientists, and drug development professionals.

This guide provides core technical data on the organophosphate insecticide, Temephos. The
focus is on its fundamental molecular properties, which are foundational for research and
development activities.

Quantitative Molecular Data

The molecular formula and weight are critical parameters for any chemical compound, forming
the basis for stoichiometric calculations, analytical method development, and interpretation of
experimental data. The established values for Temephos are summarized below.

Property Value
Molecular Formula C16H2006P2S3[1][2][3]
Molecular Weight ~466.47 g/mol [1][2][4][3][5]

Note: The molecular weight is reported with slight variations across sources, ranging from
466.46 to 466.5 g/mol . The value of 466.47 g/mol represents a common and precise figure.[1]

[3]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1682015?utm_src=pdf-interest
https://www.benchchem.com/product/b1682015?utm_src=pdf-body
https://www.benchchem.com/product/b1682015?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265792.htm
https://en.wikipedia.org/wiki/Temefos
https://cymitquimica.com/products/TM-T0997/3383-96-8/temephos/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265792.htm
https://en.wikipedia.org/wiki/Temefos
https://webbook.nist.gov/cgi/cbook.cgi?ID=3383-96-8
https://cymitquimica.com/products/TM-T0997/3383-96-8/temephos/
http://extoxnet.orst.edu/pips/temephos.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265792.htm
https://cymitquimica.com/products/TM-T0997/3383-96-8/temephos/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A complete technical dossier would include detailed experimental methodologies. While
specific protocols for the initial determination of Temephos's properties are not detailed here,
the following standard analytical chemistry techniques are fundamental for such
characterization:

o Determination of Molecular Formula: Elemental Analysis is a primary method used to
determine the empirical formula of a compound by quantifying its constituent elements
(Carbon, Hydrogen, Oxygen, etc.). The molecular formula is then determined by correlating
the empirical formula with the molecular weight.

o Determination of Molecular Weight: High-Resolution Mass Spectrometry (HRMS) is the
standard technique for accurately determining the molecular weight of a compound. Methods
such as Electrospray lonization (ESI) or Matrix-Assisted Laser Desorption/lonization
(MALDI) are commonly employed to ionize the molecule before its mass-to-charge ratio is
measured with high precision.

Visualization of Core Properties

The logical relationship between the compound and its core molecular data is illustrated in the
following diagram.
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Caption: Core molecular properties of Temephos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682015#temephos-molecular-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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